3-Cyclopropoxy-5-iodobenzoic acid

• Molecular Formula: C10H9IO3
• Molecular Weight: 304.08 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-iodobenzoic acid
• InChI: InChI=1S/C10H9IO3/c11-7-3-6(10(12)13)4-9(5-7)14-8-1-2-8/h3-5,8H,1-2H2,(H,12,13)
• InChI Key: MVXXBVWRABTFAE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=CC(=C2)C(=O)O)I

Description

3-Cyclopropoxy-5-iodobenzoic acid (CAS 1243472-93-6) is a benzoic acid derivative with the molecular formula C10H9IO3 and a molecular weight of 304.08 g/mol . This compound serves as a valuable synthetic intermediate and building block in medicinal chemistry and organic synthesis. Its structure features a carboxylic acid group and an iodine atom on the aromatic ring, which are both highly versatile functional groups for further chemical transformation. The iodine atom is particularly useful in metal-catalyzed cross-coupling reactions, such as those employing transition metal catalysts, which are pivotal methods for constructing complex carbon-carbon bonds in the development of active pharmaceutical ingredients and other functional molecules . The cyclopropoxy substituent adds steric and electronic modulation to the core structure, which can influence the compound's physicochemical properties and its binding interactions with biological targets. As a reagent, it is ideally suited for the exploration of new chemical space in drug discovery programs, including the synthesis of benzo-fused lactams and other pharmaceutically relevant heterocyclic scaffolds . This product is intended for research applications in a controlled laboratory environment. It is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-iodobenzoic acid typically involves the iodination of a benzoic acid derivative followed by the introduction of the cyclopropoxy group. One common method is the iodination of 3-cyclopropoxybenzoic acid using iodine and a suitable oxidizing agent under controlled conditions. The reaction is usually carried out in an organic solvent such as acetic acid or dichloromethane at elevated temperatures.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-iodobenzoic acid may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-iodobenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the iodine substituent to a hydrogen atom or other functional groups.

Substitution: The iodine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophilic substitution reactions typically require the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Quinones or other oxidized derivatives.

Reduction: Deiodinated benzoic acid derivatives.

Substitution: Various substituted benzoic acid derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-5-iodobenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-iodobenzoic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The cyclopropoxy group and iodine atom can influence the compound’s binding affinity and specificity towards its molecular targets.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

A critical comparison involves structural analogues with variations in substituents. For example:

• Cyclobenzaprine-Related Compounds: references cyclobenzaprine derivatives such as 5-[3-(Dimethylamino)propyl]-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol (Related Compound A) and 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-1-propanamine (Related Compound B).

• Halogenated Benzoic Acids : Replacing iodine with other halogens (e.g., chlorine or bromine) would alter electronic properties. Iodine’s larger atomic radius and polarizability could enhance intermolecular interactions (e.g., halogen bonding) compared to lighter halogens, though direct data from the evidence is lacking.

Analytical and Physicochemical Properties

emphasizes standardized analytical methods for related compounds, such as:

• Ultraviolet (UV) Absorption: The UV profile of 3-cyclopropoxy-5-iodobenzoic acid is expected to differ from cyclobenzaprine derivatives due to distinct chromophores. For example, the iodine atom may red-shift absorption maxima compared to non-halogenated analogues.
• Melting Range: The melting point of the target compound is likely higher than that of less polar analogues (e.g., cyclohexyl-substituted compounds like 3-cyclohexylindeno[3,2-c]pyrazol-4-hydrazone in ) due to increased molecular rigidity and halogen-induced crystallinity .

Table 1: Hypothetical Comparison of Key Properties

Compound	Substituents	Predicted Melting Range (°C)	UV λ_max (nm)	Toxicity Notes
3-Cyclopropoxy-5-iodobenzoic acid	Cyclopropoxy, Iodo	180–190	~260–280	Limited data (see Section 2.3)
Cyclobenzaprine Related Compound A	Dimethylamino, Dihydrodibenzo	150–160	~220–240	Well-characterized
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone	Cyclohexyl, Pyrazolyl	120–130	~290–310	Toxicology not fully studied

Q & A

Q. What are the common synthetic routes for preparing 3-Cyclopropoxy-5-iodobenzoic acid, and how do reaction conditions influence reagent selection?

• Methodological Answer : The synthesis typically involves iodination of a pre-functionalized benzoic acid derivative followed by cyclopropoxylation. Key steps include:

• Iodination : Electrophilic aromatic substitution using iodine monochloride (ICl) in acetic acid, with temperature control (0–5°C) to minimize over-iodination .
• Cyclopropoxylation : Nucleophilic substitution with cyclopropanol under Mitsunobu conditions (DIAD, PPh₃) or using a cyclopropoxide salt (e.g., Na⁺ or K⁺) in polar aprotic solvents (DMF, DMSO). Steric hindrance from the cyclopropoxy group necessitates elevated temperatures (80–100°C) for efficient substitution .
• Yield Optimization : Monitor reaction progress via TLC (silica gel, UV-active spots) and purify via recrystallization (ethanol/water mixtures) or column chromatography (hexane/ethyl acetate gradients).

Q. How should researchers characterize the purity and structural integrity of 3-Cyclopropoxy-5-iodobenzoic acid?

• Methodological Answer : Use a multi-technique approach:

• Melting Point : Compare with literature values (e.g., analogous 5-iodoanthranilic acid melts at 219–221°C; deviations >2°C indicate impurities) .
• NMR Spectroscopy :
• ¹H NMR : Look for deshielded aromatic protons (δ 7.5–8.5 ppm) and cyclopropane protons (δ 0.5–1.5 ppm).
• ¹³C NMR : Confirm iodine’s electron-withdrawing effect (C-I coupling ~140–160 ppm) and cyclopropoxy carbons (δ 5–15 ppm).
• HPLC-MS : Use a C18 column (0.1% formic acid in water/acetonitrile gradient) to assess purity (>95%) and confirm molecular ion peaks (M-H⁻ at m/z 318.96).

Q. What are the key stability considerations for storing 3-Cyclopropoxy-5-iodobenzoic acid?

• Methodological Answer :

• Light Sensitivity : Store in amber glass vials at –20°C to prevent photodecomposition of the iodine moiety .
• Oxidation Prevention : Use inert atmospheres (argon) and antioxidant stabilizers (e.g., BHT at 0.1% w/w) in sealed containers.
• Moisture Control : Include desiccants (silica gel) to avoid hydrolysis of the cyclopropoxy group.

Advanced Research Questions

Q. How can researchers design a regioselective cross-coupling reaction using 3-Cyclopropoxy-5-iodobenzoic acid as a substrate?

• Methodological Answer :

• Catalyst Selection : Use Pd(PPh₃)₄ for Suzuki-Miyaura couplings (boronic acids) or Pd(OAc)₂/XPhos for Heck reactions. The iodine atom serves as a superior leaving group compared to bromine in analogous compounds .
• Steric Mitigation : Optimize solvent polarity (e.g., toluene for bulky substrates) and ligand design (e.g., SPhos for hindered systems) to enhance coupling efficiency.
• Kinetic Monitoring : Track byproduct formation (e.g., homocoupling) via GC-MS and adjust catalyst loading (1–5 mol%) accordingly.

Q. What methodologies resolve discrepancies in reported spectral data for halogenated benzoic acid derivatives?

• Methodological Answer :

• Comparative Analysis : Cross-reference with structurally similar compounds (e.g., 5-iodoanthranilic acid’s ¹H NMR δ 7.3–7.8 ppm for aromatic protons) .
• Advanced NMR : Use 2D techniques (HSQC, HMBC) to assign ambiguous signals. For iodine-containing compounds, ¹H-¹²⁷I coupling constants (~3–5 Hz) confirm substitution patterns.
• X-ray Crystallography : Resolve tautomeric or conformational ambiguities by growing single crystals (e.g., ethanol/dichloromethane slow evaporation).

Q. How can computational chemistry guide the design of nucleophilic aromatic substitution (NAS) reactions for 3-Cyclopropoxy-5-iodobenzoic acid derivatives?

• Methodological Answer :

• DFT Calculations : Model transition states (Gaussian 16, B3LYP/6-31G*) to predict regioselectivity. The cyclopropoxy group’s electron-donating effect may direct substitution to the para position.
• Molecular Dynamics : Simulate solvent effects (e.g., DMF vs. THF) on reaction kinetics using AMBER or GROMACS.
• Docking Studies : For biological targets, use AutoDock Vina to assess binding affinity changes post-derivatization .

Q. How to employ Design of Experiments (DoE) to optimize synthesis of derivatives while minimizing byproducts?

• Methodological Answer :

• Factorial Design : Vary temperature (60–100°C), catalyst loading (1–5 mol%), and solvent polarity (DMF, THF) as independent variables.
• Response Variables : Measure yield (HPLC), purity (NMR), and byproduct ratios (GC-MS).
• Statistical Analysis : Use JMP or Minitab to identify significant factors (p < 0.05) and generate contour plots for optimal conditions .